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Introduction

Polysulfide sealants are a cornerstone of aerospace manufacturing and maintenance, prized

for their exceptional resistance to jet fuel, flexibility across a wide temperature range, and

tenacious adhesion to common aircraft substrates.[1][2] These materials are critical for sealing

integral fuel tanks, fuselages, and other airframe components to ensure structural integrity and

prevent leaks.[2][3] The formulation of high-performance polysulfide sealants is a complex

interplay of polymer chemistry and material science, balancing the properties of the base

polymer with a variety of curing agents, fillers, and additives to meet the stringent demands of

the aerospace industry.

Key Components and Their Functions

The performance of a polysulfide sealant is determined by its formulation. The primary

components include:

Polysulfide Polymers: These are the backbone of the sealant, providing its characteristic fuel

resistance and elastomeric properties. The molecular weight and structure of the polysulfide

polymer influence the viscosity, tensile strength, and elongation of the cured sealant.

Curing Agents: The curing agent initiates the chemical reaction that transforms the liquid

polymer into a solid, rubbery sealant. Common curing agents for aerospace applications

include manganese dioxide and dichromates.[4] The choice of curing agent affects the cure

rate, with manganese dioxide offering a faster cure.[5]
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Fillers: Fillers are added to improve the mechanical properties of the sealant, such as tensile

strength and hardness.[6] Common fillers include calcium carbonate, carbon black, and

silica.[6]

Plasticizers: Plasticizers are used to increase the flexibility and workability of the sealant.

Adhesion Promoters: These additives enhance the sealant's bond to various substrates, a

critical requirement for aerospace applications where sealants must adhere to aluminum,

titanium, and other materials.[2]

Performance-Enhancing Additives: Additional additives may be included to impart specific

properties, such as corrosion resistance or UV stability.

Data Presentation: Performance of Polysulfide
Aerospace Sealants
The following tables summarize typical performance data for polysulfide aerospace sealants,

categorized by their respective military and aerospace specifications.

Table 1: Typical Properties of Polysulfide Sealants Conforming to AMS-S-8802[4][5][7]
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Property Class A Class B Class C Test Method

Application Time

(hours)
0.5 - 4 0.5 - 2 20 - 96 AMS-S-8802

Tack-Free Time

(hours)
≤ 24 ≤ 48 Varies AMS-S-8802

Cure Time (days) ≤ 7 ≤ 14 Varies AMS-S-8802

Hardness (Shore

A)
≥ 35 ≥ 35 ≥ 30 ASTM D2240

Tensile Strength

(psi)
≥ 200 ≥ 250 Varies ASTM D412

Elongation (%) ≥ 150 ≥ 200 Varies ASTM D412

Specific Gravity ≤ 1.65 ≤ 1.65 ≤ 1.65 ASTM D792

Service

Temperature (°F)
-65 to +250 -65 to +250 -65 to +250 AMS-S-8802

Table 2: Performance Requirements for Corrosion-Inhibitive Sealants (MIL-PRF-81733)[8][9]

[10]
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Property
Type I
(Brush/Dip)

Type II
(Extrusion)

Type III
(Spray)

Type IV
(Faying
Surface)

Test
Method

Application

Time (hours)
0.25 - 48 0.25 - 48 0.25 - 48 20 - 96

MIL-PRF-

81733

Tack-Free

Time (hours)
Varies Varies Varies Varies

MIL-PRF-

81733

Hardness

(Shore A)
≥ 35 ≥ 35 ≥ 35 ≥ 30 ASTM D2240

Specific

Gravity

≤ 1.65 (Class

1) / ≤ 1.50

(Class 2)

≤ 1.65 (Class

1) / ≤ 1.50

(Class 2)

≤ 1.65 (Class

1) / ≤ 1.50

(Class 2)

≤ 1.65 (Class

1) / ≤ 1.50

(Class 2)

ASTM D792

Low-

Temperature

Flexibility (°F)

-65 (Class 1)

/ -80 (Class

2)

-65 (Class 1)

/ -80 (Class

2)

-65 (Class 1)

/ -80 (Class

2)

-65 (Class 1)

/ -80 (Class

2)

MIL-PRF-

81733

Corrosion

Resistance
No corrosion No corrosion No corrosion No corrosion

MIL-PRF-

81733

Experimental Protocols
1. Protocol for Hardness Testing (Durometer)

Objective: To determine the indentation hardness of a cured polysulfide sealant.

Apparatus: Shore A Durometer.

Procedure:

Ensure the sealant specimen is at least 6 mm thick and has a flat surface.[11]

Condition the specimen at 23°C ± 2°C for 24 hours prior to testing.[11][12]

Place the specimen on a hard, flat surface.
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Hold the durometer vertically and press the foot firmly against the specimen, ensuring full

contact.[12]

Record the hardness reading within one second of full contact.[13]

Take at least five measurements at different locations on the specimen and report the

average value.

2. Protocol for Tensile Strength and Elongation Testing

Objective: To determine the tensile properties of a cured polysulfide sealant.

Apparatus: Universal Testing Machine (UTM) with appropriate grips.

Procedure:

Prepare dumbbell-shaped specimens from a cured sheet of the sealant according to

ASTM D412 specifications.[14][15]

Measure the thickness and width of the narrow section of each specimen.

Condition the specimens at 23°C ± 2°C and 50% ± 5% relative humidity for at least 24

hours.

Set the UTM to a crosshead speed of 500 ± 50 mm/min.[16]

Mount the specimen in the grips of the UTM, ensuring it is properly aligned.

Start the test and record the load and elongation until the specimen breaks.

Calculate the tensile strength (maximum load divided by the initial cross-sectional area)

and the ultimate elongation (the elongation at break as a percentage of the original gauge

length).

3. Protocol for Specific Gravity Testing

Objective: To determine the specific gravity of a cured polysulfide sealant.
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Apparatus: Analytical balance with a suspension hook, beaker of distilled water at 23°C.

Procedure:

Cut a specimen of the cured sealant (approximately 1-5 grams).

Weigh the specimen in air (W_air).

Suspend the specimen from the balance hook and immerse it completely in the beaker of

distilled water.

Record the weight of the immersed specimen (W_water).

Calculate the specific gravity using the formula: Specific Gravity = W_air / (W_air -

W_water).

4. Protocol for Water Absorption Testing

Objective: To determine the amount of water absorbed by a cured polysulfide sealant.

Apparatus: Analytical balance, oven, desiccator, container of distilled water.

Procedure:

Prepare disk-shaped specimens (typically 50.8 mm in diameter and 3.2 mm thick).[17]

Dry the specimens in an oven at 50°C for 24 hours, then cool in a desiccator.[18]

Weigh the dried specimens to the nearest 0.001 g (W_initial).[19]

Immerse the specimens in distilled water at 23°C for 24 hours.[18]

Remove the specimens, pat them dry with a lint-free cloth, and reweigh them (W_final).

[18]

Calculate the percentage of water absorption: % Water Absorption = [(W_final - W_initial) /

W_initial] * 100.
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Mandatory Visualizations
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Caption: Polysulfide Sealant Curing Mechanism.
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Caption: Aerospace Sealant Formulation and Testing Workflow.
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Caption: Relationship between Formulation and Performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b346664#formulating-high-performance-polysulfide-
aerospace-sealants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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